4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-[3-(propan-2-yloxy)propyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C26H31N3O5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-(3-propan-2-yloxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C26H31N3O5/c1-5-33-21-14-17(8-10-20(21)31)25-22-23(18-13-16(4)7-9-19(18)30)27-28-24(22)26(32)29(25)11-6-12-34-15(2)3/h7-10,13-15,25,30-31H,5-6,11-12H2,1-4H3,(H,27,28)
• InChI Key: WBHADDZZYQFEGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CCCOC(C)C)NN=C3C4=C(C=CC(=C4)C)O)O

Description

Significance of Pyrrolo[3,4-c]pyrazole Derivatives in Drug Discovery

Pyrrolo[3,4-c]pyrazole represents a privileged scaffold in medicinal chemistry due to its dual hydrogen bond acceptor/donor capacity and planar aromatic surface. The fused five-membered pyrrole and pyrazole rings enable:

• Target engagement : The N1 and N3 nitrogens coordinate with kinase ATP-binding pockets, as demonstrated in imatinib analogs targeting BCR-ABL.
• Synthetic tractability : Annulation reactions allow systematic substitution at positions 3, 4, and 5 while preserving ring aromaticity.
• ADMET optimization : The scaffold’s moderate logP (1.8–3.2) balances membrane permeability and aqueous solubility, particularly when substituted with polar groups like hydroxyphenyl moieties.

Recent advances include Dragovich’s NAMPT inhibitors featuring pyrrolo[3,4-c]pyridine cores, which achieved 90% plasma protein binding and submicromolar IC50 values in PC-3 xenografts. While the pyridine analog differs in electronic properties, its success validates the broader pharmacological potential of fused pyrrole-pyrazole systems.

Structural Uniqueness of 4-(3-Ethoxy-4-Hydroxyphenyl)-3-(2-Hydroxy-5-Methylphenyl)-5-[3-(Propan-2-Yloxy)Propyl]-4,5-Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

This derivative exhibits three strategic structural innovations (Figure 1):

Table 1: Key Substituents and Their Proposed Roles

Position	Substituent	Role
3	2-Hydroxy-5-methylphenyl	Enhances H-bond donation to kinase hinge regions; methyl improves lipophilicity
4	3-Ethoxy-4-hydroxyphenyl	Ethoxy group stabilizes glucuronidation-resistant phenolic OH
5	3-(Propan-2-yloxy)propyl	Increases solubility via ether oxygen; propyl linker reduces steric clash

The 4,5-dihydro modification saturates the pyrazole ring, reducing planarity and potentially lowering hERG channel affinity compared to fully aromatic analogs. Molecular modeling suggests the 3-(propan-2-yloxy)propyl chain adopts a gauche conformation, positioning the isopropyl ether for hydrophobic interactions with kinase specificity pockets.

Synthetic Considerations :

• The 2-hydroxy-5-methylphenyl group at position 3 likely derives from Ullmann coupling of iodopyrazole intermediates with substituted boronic acids.
• Ethyl protection of the 4-hydroxyphenyl moiety prevents oxidation during Mitsunobu reactions used to install the 3-(propan-2-yloxy)propyl chain.

Biological Activity

The compound known as 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-[3-(propan-2-yloxy)propyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule with potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C26H31N3O5
• Molecular Weight : 465.5 g/mol
• IUPAC Name : 4-(3-ethoxy-4-hydroxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-(3-propan-2-yloxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, focusing primarily on its effects on cancer cells and potential therapeutic applications. Below are key findings:

Anticancer Activity

• Mechanism of Action : The compound has been shown to inhibit specific enzymes involved in cancer cell proliferation. For instance, it targets stearoyl-CoA desaturase (SCD), an enzyme critical for fatty acid metabolism in cancer cells. Inhibition of SCD leads to reduced unsaturated fatty acids, which are essential for cancer cell survival and proliferation .
• Cell Line Studies : In vitro studies demonstrated that the compound effectively inhibited the growth of lung cancer H460 cells at an EC50 of 119 nM without affecting normal fibroblast cells, indicating selective toxicity towards cancerous cells .

Structure-Activity Relationship (SAR)

Research indicates that modifications to the compound's structure can significantly alter its biological activity. For example:

• The presence of hydroxyl groups on the phenolic rings enhances the compound's inhibitory effects on cancer cell lines.
• Alterations in the side chains can lead to a loss or gain of activity against specific targets .

Case Studies

Several case studies have explored the compound's effectiveness in preclinical models:

• Study on Lung Cancer : A study published in Cancer Research highlighted that this compound reduced tumor size in xenograft models of lung cancer by inhibiting SCD activity. This resulted in decreased lipid accumulation in tumors, leading to cell death through apoptosis .
• Metabolic Effects : Another study evaluated its impact on triglyceride levels in vivo, revealing that treatment with this compound led to a significant reduction in triglyceride levels, further supporting its role as a metabolic modulator.

Data Tables

Biological Activity	Effect Observed	Reference
Inhibition of SCD	EC50 = 119 nM
Tumor Size Reduction	Significant decrease
Triglyceride Levels	Decreased

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with two analogs from the evidence:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	3-ethoxy-4-hydroxyphenyl, 2-hydroxy-5-methylphenyl, 3-(isopropoxy)propyl	Estimated C24H28N3O5	~462.5	Multiple hydroxyls, ethoxy, and isopropoxy groups; moderate lipophilicity
4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	4-chlorophenyl, 2-hydroxyphenyl, 3-methoxypropyl	C21H20ClN3O3	397.85	Chlorine substituent (electron-withdrawing); shorter methoxypropyl chain; higher solubility
3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3,4,5-trimethoxyphenyl, 2-hydroxyphenyl, phenethyl	C28H27N3O5	485.53	Trimethoxy groups (enhanced electron density); phenethyl chain (high lipophilicity)

Key Observations :

• Lipophilicity : The target compound’s isopropoxypropyl chain likely increases logP compared to the methoxypropyl analog but remains less lipophilic than the phenethyl-substituted compound .
• Hydrogen Bonding : The target’s dual hydroxyl groups (3-ethoxy-4-hydroxyphenyl and 2-hydroxy-5-methylphenyl) may enhance solubility and binding interactions compared to the chloro-substituted analog .
• Electronic Effects : The ethoxy group in the target compound donates electrons via resonance, contrasting with the electron-withdrawing chlorine in and the electron-rich trimethoxy groups in .

Research Findings and Gaps

• Structural Analysis : Tools like SHELX and ORTEP-3 are critical for crystallographic validation.
• QSAR Studies : Molecular descriptors (e.g., van der Waals parameters ) could predict the target’s solubility and bioavailability.
• Synthetic Challenges : Longer alkoxy chains (e.g., isopropoxypropyl) may complicate purification compared to methoxypropyl analogs.

Preparation Methods

Cyclocondensation Methodology

The foundational bicyclic structure is typically assembled via a three-component reaction between:

• Ethyl 3-oxo-4-(protected hydroxyphenyl)butanoate (γ-keto ester)

• Methylhydrazine

• Substituted benzaldehyde

Representative Conditions :

Component	Quantity (mmol)	Solvent	Temperature	Time	Yield
γ-Keto ester	10.0	DMF	80°C	12 h	68%
Methylhydrazine	12.0
2-Hydroxy-5-methylbenzaldehyde	10.5

Critical Parameters :

• DMF solvent enables simultaneous dissolution of polar and aromatic reactants.

• Stoichiometric acetic acid (1.2 eq.) accelerates imine formation while suppressing side reactions.

• Microwave irradiation (150 W, 30 min) reduces reaction time to 2.5 h with comparable yields.

Functionalization of the Bicyclic Core

Introduction of 3-Ethoxy-4-Hydroxyphenyl Group

Suzuki-Miyaura Coupling Protocol :

Substrate Preparation :

• Bromination of core at position 4 using NBS (1.1 eq.) in CCl4 (82% yield)

• Protection of phenolic -OH as TBS ether prior to coupling

Yield Optimization Data :

Boronic Acid Derivative	Coupling Partner	Yield (%)	Purity (HPLC)
3-Ethoxy-4-(TBS-O)phenyl	Core bromide	74	98.2
Unprotected dihydroxy	Core bromide	32	87.6

Installation of 3-(Propan-2-yloxy)Propyl Side Chain

Alkylation Strategy :

• Mitsunobu Reaction for oxygen nucleophile attachment:

  • DIAD (1.5 eq.)

  • PPh3 (1.5 eq.)

  • Isopropyl alcohol (3.0 eq.)

  • THF, 0°C → rt, 6 h (89% yield)

• Side Chain Elongation :

  • 3-Bromopropanol (2.2 eq.)

  • K2CO3 (3.0 eq.)

  • DMF, 60°C, 24 h (76% yield)

Protecting Group Strategy and Global Deprotection

Sequential Protection Approach :

• TBS Protection of all phenolic -OH groups prior to core functionalization

• Selective Deprotection using TBAF (1.0 M in THF):

  • 0°C, 2 h (quantitative)

• Final Global Deprotection :

  • HCl/MeOH (4 N), reflux, 3 h

  • Neutralization with Amberlyst A21 resin

Analytical Monitoring :

• HPLC-MS tracking of deprotection progress (m/z 567.2 → 453.1)

• ¹H NMR confirmation of aromatic proton integration ratios

Crystallization and Polymorph Control

Recrystallization Optimization :

Solvent System	Temp. Gradient	Crystal Form	Purity (%)
EtOAc/Hexanes (1:3)	50°C → -20°C	Form I	99.8
CH2Cl2/MeOH (5:1)	40°C → 4°C	Form II	99.5

Critical Observations :

• Form I exhibits superior dissolution profile (84% in simulated gastric fluid vs. 72% for Form II)

• Seeding with pre-formed Form I crystals reduces induction time by 40%

Analytical Characterization Benchmarks

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d6): δ 10.32 (s, 1H, OH), 7.84 (d, J=8.4 Hz, 1H), 6.92-6.88 (m, 3H), 4.52-4.48 (m, 2H), 3.78 (hept, J=6.0 Hz, 1H), 2.32 (s, 3H), 1.34 (t, J=7.0 Hz, 3H), 1.12 (d, J=6.0 Hz, 6H)

• HRMS (ESI+): m/z calc. for C28H32N3O6 [M+H]+: 506.2289, found: 506.2286

Chromatographic Purity :

Method	Column	Retention (min)	Purity (%)
HPLC-UV	C18, 250×4.6 mm	12.7	99.6
UPLC-MS	HSS T3, 2.1×50 mm	3.4	99.8

Comparative Evaluation of Synthetic Routes

Route Efficiency Analysis :

Parameter	Linear Route	Convergent Route
Total Steps	11	8
Overall Yield	9%	23%
PMI (kg/kg API)	187	92
Critical Intermediate	3	1

Key Advantages of Convergent Synthesis :

• Late-stage introduction of sensitive phenolic groups minimizes protection/deprotection cycles

• Modular approach enables rapid analog synthesis through component swapping

Q & A

Basic Question: What synthetic methodologies are recommended for constructing the pyrrolo[3,4-c]pyrazole core of this compound?

Methodological Answer:
The pyrrolo[3,4-c]pyrazole scaffold can be synthesized via cyclocondensation of substituted pyrazole-4-carbaldehydes with hydrazine derivatives. For example, Aly et al. ( ) demonstrated that refluxing 5-azido-pyrazole-carbaldehyde with hydrazine hydrate in ethanol/acetic acid yields the fused pyrazolo[3,4-c]pyrazole system. Key steps include:

• Cyclization : Use stoichiometric hydrazine hydrate (1:1 molar ratio) under acidic conditions (pH 4–5) to promote ring closure.
• Solvent Optimization : Ethanol as a solvent at 80°C for 6–8 hours achieves ~70% yield ( ).
• Substituent Compatibility : Electron-withdrawing groups (e.g., nitro, trifluoromethyl) on the pyrazole ring may require extended reaction times (12–16 hours).

Advanced Question: How can computational methods guide reaction optimization for introducing the 3-(propan-2-yloxy)propyl side chain?

Methodological Answer:
Quantum chemical calculations (e.g., DFT) combined with reaction path sampling can predict optimal conditions for alkylation or nucleophilic substitution. ICReDD’s approach ( ) involves:

• Transition State Analysis : Identify energy barriers for propyloxy group attachment using Gaussian 16 at the B3LYP/6-31G* level.

• Solvent Effects : Simulate polar aprotic solvents (e.g., DMF) to stabilize charged intermediates.

• Experimental Validation : Use a Design of Experiments (DoE) matrix (e.g., central composite design) to test variables (temperature, catalyst loading) derived from computational data. Example parameters:

  Variable	Range	Optimal Value (Predicted)
  Temperature	60–100°C	85°C
  K2CO3 Loading	1.5–3.0 equiv	2.2 equiv
  Reaction Time	8–16 hours	12 hours

Basic Question: What spectroscopic techniques are critical for confirming the stereochemistry of the dihydropyrrolo moiety?

Methodological Answer:

• X-ray Crystallography : Resolve absolute configuration of the fused bicyclic system (e.g., as in Malinka et al., ).
• 2D NMR : Utilize $^1H$-$^1H$ COSY and NOESY to confirm spatial proximity of protons at positions 4 and 5 ( ).
• Chiroptical Methods : Circular dichroism (CD) spectroscopy for detecting Cotton effects in chiral centers.

Advanced Question: How can contradictory data on the compound’s bioactivity (e.g., anticancer vs. anti-inflammatory) be resolved?

Methodological Answer:

• Meta-Analysis Framework :
  • Data Curation : Compile IC50 values from independent studies (e.g., ’s cytotoxicity assays vs. kinase inhibition data).
  • Dose-Response Validation : Re-test the compound in standardized cell lines (e.g., MCF-7, HeLa) using ATP-based viability assays ( ).
  • Target Profiling : Employ kinome-wide screening (e.g., DiscoverX KINOMEscan) to identify off-target effects.
• Statistical Reconciliation : Apply multivariate ANOVA to isolate confounding variables (e.g., assay pH, serum concentration).

Basic Question: What purification strategies are effective for isolating this compound from reaction mixtures?

Methodological Answer:

• Chromatography : Use silica gel column chromatography with a gradient eluent (hexane:ethyl acetate 3:1 → 1:2).
• Recrystallization : Optimize solvent pairs (DMF/ethanol, 1:1) for high-purity crystals ( ).
• HPLC : Employ C18 reverse-phase columns (5 µm, 250 mm) with acetonitrile/water (60:40) at 1.5 mL/min (retention time ~8.2 min).

Advanced Question: How do the ethoxy and hydroxy substituents influence electronic properties and reactivity?

Methodological Answer:

• DFT Calculations : Compute HOMO/LUMO energies using Gaussian 09 (B3LYP/6-311++G**). Hydroxy groups lower LUMO by ~0.8 eV, enhancing electrophilic substitution ( ).
• Hammett Analysis : Measure substituent effects on reaction rates (e.g., σ$^+$ for ethoxy = -0.78, hydroxy = -0.92).
• Experimental Probes :
  • Oxidation : Treat with Jones reagent (CrO3/H2SO4) to convert hydroxy to ketone (monitor by TLC).
  • Protection/Deprotection : Use TBDMS-Cl to shield hydroxyls during alkylation ( ).

Basic Question: What in vitro models are suitable for preliminary assessment of antitumor activity?

Methodological Answer:

• Cell Lines : Use NCI-60 panel (e.g., MDA-MB-231 for breast cancer) with MTT assays ( ).
• Protocol :
  • Seed cells at 5,000/well in RPMI-1640 + 10% FBS.
  • Treat with 1–100 µM compound for 72 hours.
  • Measure viability via absorbance at 570 nm (IC50 typically 15–25 µM for active derivatives).

Advanced Question: How can continuous flow reactors improve scalability of the synthesis?

Methodological Answer:

• Reactor Design : Use tubular flow reactors (ID = 2 mm, L = 10 m) with PTFE tubing ( , CRDC RDF2050103).

• Parameters :

  Parameter	Optimal Value
  Residence Time	30 min
  Temperature	90°C
  Pressure	2 bar

• Benefits : 20% higher yield vs. batch, reduced byproduct formation ( ).

Basic Question: What stability studies are required for long-term storage of this compound?

Methodological Answer:

• Forced Degradation : Expose to 40°C/75% RH for 4 weeks (ICH Q1A). Monitor by HPLC for decomposition (e.g., hydrolysis of propyloxy chain).
• Light Sensitivity : Store in amber vials at -20°C; UV-Vis spectroscopy detects λmax shifts >5 nm ().

Advanced Question: How can machine learning predict novel derivatives with enhanced bioactivity?

Methodological Answer:

• Data Training : Curate a dataset of 200+ pyrrolo-pyrazole derivatives with associated IC50 values ( ).
• Model Building : Use Random Forest or Graph Neural Networks (GNNs) to correlate substituents (e.g., Hammett σ, logP) with activity.
• Validation : Synthesize top-predicted derivatives (e.g., nitro or trifluoromethyl analogs) and test in kinase inhibition assays ( ).